Cas no 1026796-62-2 (3-Bromo-2-ethoxy-5-methylphenol)

• Product Name: 3-Bromo-2-ethoxy-5-methylphenol
• CAS No: 1026796-62-2
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 2625842
• Update Time: 2023-08-07

3-Bromo-2-ethoxy-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethoxy-5-methylphenol

• Inchi： 1S/C9H11BrO2/c1-3-12-9-7(10)4-6(2)5-8(9)11/h4-5,11H,3H2,1-2H3
• InChI Key： UBWJZQHWOZDMBS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1OCC)O

Computed Properties

• Exact Mass: 229.994
• Monoisotopic Mass: 229.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.46000
• LogP: 2.86180